Cas no 76314-99-3 (L-Ornithine,N2-[N2-(1-oxohexadecyl)-L-ornithyl]-, ethyl ester, dihydrochloride (9CI))

• Product Name: L-Ornithine,N2-[N2-(1-oxohexadecyl)-L-ornithyl]-, ethyl ester, dihydrochloride (9CI)
• CAS No: 76314-99-3
• MF: C₂₈H₅₈Cl₂N₄O₄
• MW: 585.690526485443
• CID: 569498
• PubChem ID: 195921
• Update Time: 2025-04-19

L-Ornithine,N2-[N2-(1-oxohexadecyl)-L-ornithyl]-, ethyl ester, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Ornithine,N2-[N2-(1-oxohexadecyl)-L-ornithyl]-, ethyl ester, dihydrochloride (9CI)
• N(alpha)-palmitoyl-ornithylornithine ethyl ester
• Nalpha-Palmitoyl-L-ornithyl-L-ornithine ethyl ester
• N-{5-Amino-1-[(5-amino-1-ethoxy-1-oxopentan-2-yl)imino]-1-hydroxypentan-2-yl}hexadecanimidic acid--hydrogen chloride (1/2)
• 76314-99-3
• Nalpha-Palmitoyl-ornithylornithine ethyl ester
• DTXSID40997682
• NAPOO
• L-Ornithine, N(2)-(N(2)-(1-oxohexadecyl)-L-ornithyl)-, ethyl ester, dihydrochloride

• Inchi： 1S/C28H56N4O4.2ClH/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-21-26(33)31-24(19-17-22-29)27(34)32-25(20-18-23-30)28(35)36-4-2;;/h24-25H,3-23,29-30H2,1-2H3,(H,31,33)(H,32,34);2*1H/t24-,25-;;/m0../s1
• InChI Key： XWQVPLRFEWUMQM-LXTBHBSOSA-N
• SMILES： Cl.Cl.O=C(CCCCCCCCCCCCCCC)N[C@H](C(N[C@H](C(=O)OCC)CCCN)=O)CCCN

Computed Properties

• Exact Mass: 584.3835117g/mol
• Monoisotopic Mass: 584.3835117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 26
• Complexity: 560
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137Ų